Cas no 941868-44-6 (Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate)

Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate is a heterocyclic compound featuring a thiazole core functionalized with an amino group, a 4-chlorobenzoyl moiety, and a methyl ester. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of both electron-donating (amino) and electron-withdrawing (chlorobenzoyl) groups enhances its reactivity in nucleophilic and electrophilic transformations. The methyl ester group further facilitates derivatization under mild conditions. Its well-defined crystalline form ensures consistent purity, making it suitable for precision synthesis. The compound's stability under standard storage conditions and compatibility with common organic solvents add to its utility in multistep synthetic routes.
Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate structure
941868-44-6 structure
Product Name:Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate
CAS No:941868-44-6
MF:C12H9ClN2O3S
MW:296.729460477829
CID:5701337
PubChem ID:42281604
Update Time:2025-05-25

Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate
    • Methyl 5-(4-chlorobenzoyl)-2-imino-2,3-dihydrothiazole-4-carboxylate
    • 4-Thiazolecarboxylic acid, 2-amino-5-(4-chlorobenzoyl)-, methyl ester
    • AKOS005206544
    • EN300-238478
    • methyl2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate
    • F2135-0190
    • Methyl 2-amino-5-(4-chlorobenzoyl)-4-thiazolecarboxylate
    • CS-0301849
    • DTXSID401236577
    • 941868-44-6
    • Inchi: 1S/C12H9ClN2O3S/c1-18-11(17)8-10(19-12(14)15-8)9(16)6-2-4-7(13)5-3-6/h2-5H,1H3,(H2,14,15)
    • InChI Key: RNJMGWVPKAKROC-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)C2=CC=C(Cl)C=C2)=C(C(OC)=O)N=C1N

Computed Properties

  • Exact Mass: 296.0022410g/mol
  • Monoisotopic Mass: 296.0022410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 470.7±35.0 °C at 760 mmHg
  • Flash Point: 238.5±25.9 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • pka: 0.03±0.10(Predicted)

Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate Security Information

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Additional information on Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate

Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate (CAS No. 941868-44-6): A Comprehensive Overview

Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate, identified by its CAS number 941868-44-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmaceutical applications. The structural features of this molecule, particularly the presence of an amino group, a chlorobenzoyl moiety, and a carboxylate ester group, contribute to its unique chemical properties and potential therapeutic utilities.

The synthesis of Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate involves multi-step organic reactions that highlight the importance of precise control over reaction conditions and reagent selection. The incorporation of the chlorobenzoyl group at the 5-position of the thiazole ring introduces a pharmacophore that can interact with biological targets in specific ways. This has led to its investigation as a potential intermediate in the development of novel drugs targeting various diseases.

Recent advancements in medicinal chemistry have demonstrated the importance of thiazole derivatives in drug discovery. Thiazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate has been studied for its potential to modulate biological pathways associated with these diseases. For instance, studies have shown that derivatives of thiazole can inhibit enzymes involved in cancer cell proliferation and survival.

In particular, the amino group and the carboxylate ester functionality in Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate provide opportunities for further chemical modification. This allows researchers to explore different analogs with tailored biological activities. The chlorobenzoyl group, on the other hand, can serve as a handle for further derivatization, enabling the attachment of other pharmacophores or functional groups that enhance drug-like properties.

The compound has been subjected to various biochemical assays to evaluate its interaction with biological targets. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. These findings are particularly intriguing given the growing body of evidence supporting the role of thiazole derivatives in therapeutic interventions.

The synthesis and characterization of Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate have also contributed to our understanding of reaction mechanisms and synthetic methodologies in heterocyclic chemistry. The development of efficient synthetic routes has not only facilitated access to this compound but also provided insights into how structural modifications can influence biological activity.

Future research directions may include exploring the pharmacokinetic properties of this compound and its potential for clinical translation. Additionally, computational studies using molecular modeling techniques could provide valuable insights into how this molecule interacts with biological targets at the atomic level. These studies would be crucial in guiding the design of more effective derivatives with improved therapeutic profiles.

The significance of Methyl 2-amino-5-(4-chlorobenzoyl)-1,3-thiazole-4-carboxylate extends beyond its immediate applications in drug discovery. It serves as a valuable building block for more complex molecules and provides a platform for studying the fundamental principles governing molecular recognition and drug-receptor interactions. As research in this area continues to evolve, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in pharmaceutical chemistry.

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